N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 2-(methanesulfonamido)-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-12(2)13-8-4-6-10-15(13)18-17(20)14-9-5-7-11-16(14)19-23(3,21)22/h4-12,19H,1-3H3,(H,18,20)
• InChI Key: VORKPEJWHIVXKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=CC=CC=C2NS(=O)(=O)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide, also known as MI-773, is a small molecule inhibitor that has been extensively studied in the field of cancer research. It is a potent and selective inhibitor of the p53-MDM2 interaction, which is a critical pathway for the regulation of the tumor suppressor protein p53.

Scientific Research Applications

N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide has been extensively studied in preclinical models of cancer, including in vitro and in vivo studies. It has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines, including those that are resistant to chemotherapy. N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.

Mechanism of Action

N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide is a potent and selective inhibitor of the p53-MDM2 interaction. MDM2 is an E3 ubiquitin ligase that binds to and inhibits the activity of p53, which is a critical tumor suppressor protein. By inhibiting the p53-MDM2 interaction, N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide promotes the activation of p53 and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models. In addition, N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide has been shown to induce tumor regression in xenograft models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide is its selectivity for the p53-MDM2 interaction. This makes it a useful tool for studying the role of p53 in cancer and for developing new cancer therapies. However, one limitation of N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide. One area of interest is the development of more potent and selective inhibitors of the p53-MDM2 interaction. Another area of interest is the development of combination therapies that include N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide and other cancer drugs. Finally, there is interest in exploring the use of N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide in combination with immunotherapy for the treatment of cancer.
In conclusion, N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide is a small molecule inhibitor that has shown promise in preclinical models of cancer. It is a potent and selective inhibitor of the p53-MDM2 interaction and has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines. N-(2-isopropylphenyl)-2-[(methylsulfonyl)amino]benzamide has several advantages and limitations for lab experiments, and there are several potential future directions for its study in the field of cancer research.